N-(2,3-dimethoxybenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-[(2,3-dimethoxyphenyl)methyl]-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C23H21N3O4S/c1-29-18-10-6-9-16(21(18)30-2)11-24-19(27)12-26-14-25-20-17(13-31-22(20)23(26)28)15-7-4-3-5-8-15/h3-10,13-14H,11-12H2,1-2H3,(H,24,27)
• InChI Key: BKMCQHMURGNOSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CNC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=CC=C4
• Molecular Formula: C23H21N3O4S
• Molecular Weight: 435.5 g/mol

Description

N-(2,3-dimethoxybenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H21N3O4S and its molecular weight is 435.5. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dimethoxybenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dimethoxybenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Anticancer Activity : Compounds related to N-(2,3-dimethoxybenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide have been investigated for their potential as anticancer agents. In a study, various derivatives demonstrated inhibition of cancer cell growth against multiple cancer cell lines, indicating their potential in cancer therapy (Al-Sanea et al., 2020).

• Neurodegenerative Disease Research : These compounds have been used in the imaging of brain receptors related to neurodegenerative diseases. For example, a derivative was used in PET imaging to detect alterations in translocator protein in a mouse model of Alzheimer's disease, providing insights into the progression and treatment of neurodegenerative diseases (James et al., 2015).

• Antimicrobial Activity : Synthesized derivatives of this compound have shown antimicrobial properties. Research has demonstrated that some derivatives possess antibacterial and antifungal activities, comparable to established drugs like streptomycin and fusidic acid (Hossan et al., 2012).

• Inhibitors in Agricultural Chemistry : Certain derivatives have been explored as inhibitors targeting acetohydroxyacid synthase, an enzyme involved in branched-chain amino acid biosynthesis, which is a key target for herbicides. These studies help in designing more effective agricultural chemicals (He et al., 2007).

• Pharmacological Studies : Research on these compounds also extends to understanding their interaction with various biological targets and their potential use as ligands in pharmacological studies. For example, certain analogs have been studied for their binding characteristics to peripheral benzodiazepine receptors (Chaki et al., 1999).